Cas no 68836-13-5 (6,7-dinitroquinoxaline)

• Product Name: 6,7-dinitroquinoxaline
• CAS No: 68836-13-5
• MF: C₈H₄N₄O₄
• MW: 220.141760826111
• CID: 972238
• PubChem ID: 2724608
• Update Time: 2025-04-19

6,7-dinitroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 6,7-dinitroquinoxaline
• 6,7-Dinitrochinoxalin
• 6,7-dinitro-quinoxaline
• 68836-13-5
• CHEMBL380953
• DTXSID80369187
• BDBM50182124
• SCHEMBL1351219
• AKOS024306934

• Inchi： 1S/C8H4N4O4/c13-11(14)7-3-5-6(10-2-1-9-5)4-8(7)12(15)16/h1-4H
• InChI Key： MRCFKNAXRGITFV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC2C(C=C1[N+](=O)[O-])=NC=CN=2)=O

Computed Properties

• Exact Mass: 220.02300
• Monoisotopic Mass: 220.023255
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 117

Experimental Properties

• Density: 1.5881 (rough estimate)
• Melting Point: 188-191 °C
• Boiling Point: 361.07°C (rough estimate)
• Flash Point: 229.6°C
• Refractive Index: 1.6700 (estimate)
• PSA: 117.42000
• LogP: 2.49260

6,7-dinitroquinoxaline Security Information

• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： 36/37/39-26
• Hazardous Material Identification：